Cas no 10005-42-2 (Pregn-5-en-20-one,3,11,12,14-tetrahydroxy-, (3b,11a,12b,14b)- (9CI))

• Product Name: Pregn-5-en-20-one,3,11,12,14-tetrahydroxy-, (3b,11a,12b,14b)- (9CI)
• CAS No: 10005-42-2
• MF: C₂₁H₃₂O₅
• MW: 364.475787162781
• CID: 168345
• PubChem ID: 12309368
• Update Time: 2025-04-19

Pregn-5-en-20-one,3,11,12,14-tetrahydroxy-, (3b,11a,12b,14b)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Pregn-5-en-20-one,3,11,12,14-tetrahydroxy-, (3b,11a,12b,14b)- (9CI)
• 3β,11α,12β,14β-Tetrahydroxypregn-5-en-20-one
• 14b-Pregn-5-en-20-one, 3b,11a,12b,14-tetrahydroxy- (7CI,8CI)
• Drevogenin
• Drevogenin P
• 10005-42-2
• 1-[(3S,8R,9S,10R,11S,12S,13S,14S,17S)-3,11,12,14-Tetrahydroxy-10,13-dimethyl-1,2,3,4,7,8,9,11,12,15,16,17-dodecahydrocyclopenta[a]phenanthren-17-yl]ethanone

• Inchi： 1S/C21H32O5/c1-11(22)14-7-9-21(26)15-5-4-12-10-13(23)6-8-19(12,2)16(15)17(24)18(25)20(14,21)3/h4,13-18,23-26H,5-10H2,1-3H3/t13-,14+,15+,16+,17-,18+,19-,20-,21-/m0/s1
• InChI Key： CVHASQAGSWPYGV-VVTARLSHSA-N
• SMILES： O[C@]12CC[C@H](C(C)=O)[C@@]1(C)[C@@H]([C@H]([C@@H]1[C@@]3(C)CC[C@@H](CC3=CC[C@@H]21)O)O)O

Computed Properties

• Exact Mass: 272.08309
• Monoisotopic Mass: 364.22497412g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 1
• Complexity: 659
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 98Ų

Experimental Properties

• PSA: 52.54

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Gluco/mineralocorticoids, progestogins and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Pregnane steroids Gluco/mineralocorticoids, progestogins and derivatives